N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C18H13N3O5S/c22-12-9-14(26-13-4-2-1-3-10(12)13)16(23)19-6-7-21-17(24)15-11(5-8-27-15)20-18(21)25/h1-5,8-9H,6-7H2,(H,19,23)(H,20,25)
• InChI Key: SLJWCWPGTPVEHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NCCN3C(=O)C4=C(C=CS4)NC3=O
• Molecular Formula: C18H13N3O5S
• Molecular Weight: 383.4 g/mol

Description

N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C18H13N3O5S and its molecular weight is 383.38. The purity is usually 95%.
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Scientific Research Applications

Catalysis

The compound has been employed as a catalyst in the synthesis of 9-aryl-1,8-dioxo-octahydroxanthene derivatives . Specifically, it acts as a catalyst for the condensation reaction between dimedone (5,5-dimethylcyclohexane-1,3-dione) and various arylaldehydes. .

Solvent-Free Reactions

Solvent-free conditions are increasingly favored due to their environmental benefits. This compound has been utilized in solvent-free reactions, leading to reduced reaction times, increased yields, and alignment with green chemistry protocols. .

Heterocyclic Synthesis

Heterocycles play a crucial role in organic synthesis and pharmaceutical chemistry. Xanthene derivatives, including those derived from this compound, exhibit significant biological activities. They serve as antibacterial, anti-inflammatory, and antiviral agents. .

Amidation Reactions

The compound has been involved in amidation reactions. .

Structure-Activity Relationship Studies

Researchers have synthesized methyl 4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate and its analogs to explore the “structure–analgesic activity” relationship. .

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit activity as fungicides , suggesting that the compound may target fungal pathogens.

Mode of Action

Given its potential fungicidal activity , it may inhibit essential processes in fungal cells, leading to their death.

Biochemical Pathways

As a potential fungicide , it might disrupt key metabolic pathways in fungi, causing detrimental downstream effects.

Result of Action

If it acts as a fungicide , it would likely result in the death of fungal cells.